Cas no 1467217-42-0 (1-[3-(cyclopropylamino)propyl]-N,N-dimethylpiperidin-3-amine)

• Product Name: 1-[3-(cyclopropylamino)propyl]-N,N-dimethylpiperidin-3-amine
• CAS No: 1467217-42-0
• MF: C₁₃H₂₇N₃
• MW: 225.373583078384
• CID: 6275792
• PubChem ID: 65958105
• Update Time: 2025-06-08

1-[3-(cyclopropylamino)propyl]-N,N-dimethylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-713742
• 1467217-42-0
• AKOS015300004
• 1-[3-(cyclopropylamino)propyl]-N,N-dimethylpiperidin-3-amine

• Inchi： 1S/C13H27N3/c1-15(2)13-5-3-9-16(11-13)10-4-8-14-12-6-7-12/h12-14H,3-11H2,1-2H3
• InChI Key： WPPDTDVKLVBLOK-UHFFFAOYSA-N
• SMILES： N1(CCCNC2CC2)CCCC(C1)N(C)C

Computed Properties

• Exact Mass: 225.220497874g/mol
• Monoisotopic Mass: 225.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-[3-(cyclopropylamino)propyl]-N,N-dimethylpiperidin-3-amine

Professional Introduction to 1-[3-(cyclopropylamino)propyl]-N,N-dimethylpiperidin-3-amine (CAS No. 1467217-42-0)

1-[3-(cyclopropylamino)propyl]-N,N-dimethylpiperidin-3-amine, identified by its CAS number 1467217-42-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of piperidine derivatives, which are widely recognized for their diverse pharmacological properties and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyclopropylamino side chain and a dimethylpiperidine core, contribute to its unique chemical and biological characteristics, making it a valuable candidate for further investigation in various therapeutic contexts.

The cyclopropylamino moiety in 1-[3-(cyclopropylamino)propyl]-N,N-dimethylpiperidin-3-amine is a key structural element that influences its reactivity and interactions with biological targets. Cyclopropyl groups are known for their ability to enhance metabolic stability and binding affinity, which can be particularly advantageous in the design of drugs targeting enzymes or receptors. The propyl chain extending from the cyclopropylamino group further modulates the compound's solubility and pharmacokinetic properties, making it suitable for various formulation strategies.

In recent years, there has been growing interest in piperidine derivatives due to their role as pharmacophores in numerous therapeutic agents. The dimethylpiperidine core, a common feature in this class of compounds, is known for its ability to improve oral bioavailability and reduce toxicity. This structural motif has been successfully incorporated into drugs targeting a wide range of diseases, including central nervous system disorders, cardiovascular diseases, and infectious diseases. The unique combination of these structural elements in 1-[3-(cyclopropylamino)propyl]-N,N-dimethylpiperidin-3-amine positions it as a promising candidate for further exploration in drug discovery.

The pharmacological potential of 1-[3-(cyclopropylamino)propyl]-N,N-dimethylpiperidin-3-amine has been the subject of several recent studies aimed at understanding its interactions with biological targets and evaluating its therapeutic efficacy. Preliminary research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, studies have indicated that piperidine derivatives can interact with enzymes such as kinases and phosphodiesterases, which are key targets in the treatment of cancer and inflammatory diseases. The presence of the cyclopropylamino group may enhance these interactions by improving binding affinity and selectivity.

cyclopropylamino strong>) propyl strong >]-N,N-dimethylpiperidin-3-amine a promising candidate for oral administration, where bioavailability is often a critical factor in drug design. cyclo prop ylamino strong >)< strong > prop yl strong >]-N,N-dimethylpiperidin-3-amine has also been investigated for its potential role as an antagonist or agonist at various receptors. Piperidine derivatives are known to interact with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes. The specific arrangement of atoms in this compound may allow it to selectively target certain GPCRs while minimizing off-target effects. This selectivity is highly desirable in drug development, as it can reduce side effects and improve overall therapeutic outcomes. cyclo prop ylamino strong >)< strong > prop yl strong >]-N,N-dimethylpi peridin -3-am ine shows particular promise is in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their potential as treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression. The ability of this compound to interact with neurotransmitter systems may make it effective in modulating neuronal activity and alleviating symptoms associated with these disorders. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential in this context. p> < pAnother exciting application of 1-[3-(< strong >cyclo prop ylamino strong >)< strong > prop yl strong >]-N,N-dimethylpi peridin -3-am ine is in the field of oncology . Cancer therapies often require compounds that can selectively target cancer cells while sparing healthy cells . The structural features of this molecule may allow it to interact with specific pathways involved in cancer cell growth and survival . For example , studies have suggested that piperidine derivatives can inhibit tyrosine kinases , which are overexpressed in many types of cancer . By targeting these kinases , 1-[3-(cyclopropyla mino)pro pyl]-N,N-dimeth ylpiperidin -3-am ine could potentially slow down tumor growth and improve patient outcomes . However , more research is needed to determine its efficacy and safety profile i n clinical settings . p > < pThe synthesis and characterization of 1-[3-(cyclo prop ylamino )pro pyl ] -N,N-dimeth ylpiperidin -3-am ine also provide valuable insights into the development of novel synthetic methodologies . The synthesis involves multi-step reactions that require careful optimization to ensure high yield and purity . Advances i n synthetic chemistry have enabled the production o f complex molecules like this one with greater ease , which has accelerated drug discovery efforts . Additionally , techniques such as crystallography an d nuclear magnetic resonance (NMR) spectroscopy have been used to determine the structure o f this compound at atomic resolution . These studies help researchers understand how th e molecule interacts with biological targets an d inform future modifications t o improve its pharmacological properties . p > < pIn conclusion , 1-[3-(cyclo prop ylamino )pro pyl ] -N,N-dimeth ylpiperidin -3-am ine (CAS No . 1467217-42-0) i s a compoun d wi th significant pharmacological potential due t o i ts unique structural features . The presence o f a cyc loprop ylamino group an d a dimeth ylpiperidine core contribute t o i ts interact ions wi th biologic al targets an d influence i ts pharmacokinetic properties . Recent stu dies have highlighted its potential as an enzyme inhibitor , receptor antagonist or agonist , an d i ts applicability i n treat ing neurological disor ders an d cancer . While more research i s needed t o fully evaluate i ts therapeutic efficacy an d safety , the compoun d represents an exciting avenue f or future drug development efforts within the field o f pharmaceutical chemistry an d medicinal biology . p >